Cas no 845866-82-2 (1-Bromo-2-difluoromethylbenzene)

1-Bromo-2-difluoromethylbenzene structure
845866-82-2 structure
Product Name:1-Bromo-2-difluoromethylbenzene
CAS No:845866-82-2
MF:C7H5BrF2
MW:207.015408277512
MDL:MFCD06657962
CID:716380
PubChem ID:2761181
Update Time:2024-12-09

1-Bromo-2-difluoromethylbenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-bromo-2-(difluoromethyl)-
    • 1-Bromo-2-(difluoromethyl)benzene
    • 1-Bromo-2-difluoromethylbenzene
    • 2-Bromo-1-(difluoromethyl)benzene
    • 2-(difluoromethyl)bromobenzene
    • 1-bromo-2-difluoromethyl-benzene
    • RMYPQIOCZSWSDG-UHFFFAOYSA-N
    • BBL101526
    • STL555322
    • FCH1379274
    • Benzene, 1-bromo-2-(difluoromethyl)-
    • PC01660
    • AX8057318
    • 1-Bromo-2-(difluoromethyl)benzene (ACI)
    • 2-Difluoromethylphenyl bromide
    • MFCD06657962
    • 1-Bromo-2-difluoromethylbenzene, AldrichCPR
    • EN300-130238
    • s10423
    • SY035109
    • FS-4210
    • SCHEMBL183025
    • AKOS005259017
    • 1-Bromo-2-difluoromethylbenzene, 97%
    • CS-W000083
    • 1-Bromo-2-difluoromethylbenzene stabilized over potassium carbonate
    • 845866-82-2
    • DB-056809
    • DTXSID80375607
    • 1-Bromo-2-(difluoromethyl)benzene (stabilised over Potassium Carbonate)
    • MDL： MFCD06657962
    • Inchi： 1S/C7H5BrF2/c8-6-4-2-1-3-5(6)7(9)10/h1-4,7H
    • InChI Key： RMYPQIOCZSWSDG-UHFFFAOYSA-N
    • SMILES： FC(C1C(Br)=CC=CC=1)F

Computed Properties

  • Exact Mass: 205.95400
  • Monoisotopic Mass: 205.954
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.597 g/mL at 25 °C
  • Boiling Point: 197.2°C at 760 mmHg
  • Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
  • Refractive Index: n20/D 1.514
  • PSA: 0.00000
  • LogP: 3.38670

1-Bromo-2-difluoromethylbenzene Security Information

1-Bromo-2-difluoromethylbenzene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-Bromo-2-difluoromethylbenzene Pricemore >>

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1-Bromo-2-difluoromethylbenzene Production Method

Production Method 1

6630-33-7 6630-33-7
845866-82-2 845866-82-2
Reaction Conditions
1.1 Reagents: Triethylamine ,  Sulfur tetrafluoride Solvents: Ethyl acetate ;  10 min, 75 °C
1.2 Reagents: Sodium hydroxide Solvents: Water
Reference
Sulfur Tetrafluoride (SF4) as a Deoxyfluorination Reagent for Organic Synthesis in Continuous Flow Mode
Polterauer, Dominik ; et al, Organic Process Research & Development, 2023, 27(12), 2385-2392

Production Method 2

1878193-35-1 1878193-35-1
583-55-1 583-55-1
845866-82-2 845866-82-2
Reaction Conditions
1.1 Catalysts: Cuprous iodide Solvents: 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone ;  rt; 24 h, 60 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Copper-Catalyzed Difluoromethylation of Aryl Iodides with (Difluoromethyl)zinc Reagent
Serizawa, Hiroki; et al, Organic Letters, 2016, 18(15), 3686-3689

Production Method 3

667-27-6 667-27-6
244205-40-1 244205-40-1
845866-82-2 845866-82-2
Reaction Conditions
1.1 Reagents: Hydroquinone ,  Potassium carbonate Catalysts: Styrene ,  Dichlorobis(triphenylphosphine)palladium ,  Iron(III) acetylacetonate ,  1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: 1,4-Dioxane ;  24 h, 80 °C
Reference
Access to Difluoromethylated Arenes by Pd-Catalyzed Reaction of Arylboronic Acids with Bromodifluoroacetate
Feng, Zhang; et al, Organic Letters, 2016, 18(1), 44-47

Production Method 4

7226-23-5 7226-23-5
1493-03-4 1493-03-4
845866-82-2 845866-82-2
Reaction Conditions
1.1 Reagents: Dimethylformamide ,  Diethylzinc Solvents: Hexane ;  -40 °C; -40 °C; 1 h, 0 °C
1.2 0 °C; 30 min, 0 °C
2.1 Catalysts: Cuprous iodide Solvents: 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone ;  rt; 24 h, 60 °C
2.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Copper-Catalyzed Difluoromethylation of Aryl Iodides with (Difluoromethyl)zinc Reagent
Serizawa, Hiroki; et al, Organic Letters, 2016, 18(15), 3686-3689

1-Bromo-2-difluoromethylbenzene Raw materials

1-Bromo-2-difluoromethylbenzene Preparation Products

1-Bromo-2-difluoromethylbenzene Related Literature

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